Cas no 2228961-06-4 (3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol
• CAS No: 2228961-06-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6146119
• PubChem ID: 165625036
• Update Time: 2025-10-31

3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol
• 2228961-06-4
• EN300-1790030

• Inchi： 1S/C7H11N3O/c8-7(3-5(11)4-7)6-9-1-2-10-6/h1-2,5,11H,3-4,8H2,(H,9,10)
• InChI Key： KBTNXGRTCXHRTI-UHFFFAOYSA-N
• SMILES： OC1CC(C2=NC=CN2)(C1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol (CAS No. 2228961-06-4)

3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol (CAS No. 2228961-06-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AICB, possesses a distinctive structure that combines an amino group, an imidazole ring, and a cyclobutanol moiety. The combination of these functional groups endows AICB with a range of biological activities and potential therapeutic applications.

The chemical structure of 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol is characterized by its cyclobutane ring, which is substituted with an amino group and an imidazole ring. The cyclobutanol moiety adds to the compound's hydrophilic properties, making it suitable for various biological environments. The imidazole ring, a common motif in many biologically active molecules, contributes to the compound's ability to interact with various biological targets.

Recent studies have highlighted the potential of 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that AICB can modulate the activity of certain enzymes and receptors involved in neurodegeneration, such as monoamine oxidase (MAO) and N-methyl-D-aspartate (NMDA) receptors. By targeting these pathways, AICB may help to reduce oxidative stress and neuroinflammation, which are key factors in the progression of diseases like Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol has also shown promise in cancer research. Studies have demonstrated that AICB can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells. These findings suggest that AICB could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that AICB exhibits good oral bioavailability and favorable distribution properties, allowing it to reach target tissues effectively. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In terms of chemical synthesis, 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol can be prepared through a series of well-defined steps. One common approach involves the reaction of cyclobutanone with an appropriate amine and imidazole derivative under controlled conditions. The resulting product can then be purified using standard techniques such as column chromatography or recrystallization. The synthetic route for AICB is highly reproducible and scalable, making it suitable for large-scale production if required.

The structural diversity of 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol also allows for the exploration of various derivatives with enhanced biological activities. Researchers have synthesized analogs by modifying the substituents on the cyclobutane ring or introducing additional functional groups. These modifications can fine-tune the compound's pharmacological profile, potentially leading to improved therapeutic outcomes.

In conclusion, 3-amino-3-(1H-imidazol-2-yl)cyclobutan-1-ol (CAS No. 2228961-06-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, AICB may play a significant role in advancing treatments for various diseases.